Cas no 1704066-92-1 (2-Bromo-N-cyclopropyl-4,5-difluorobenzenesulfonamide)

• Product Name: 2-Bromo-N-cyclopropyl-4,5-difluorobenzenesulfonamide
• CAS No: 1704066-92-1
• MF: C₉H₈BrF₂NO₂S
• MW: 312.131127357483
• MDL: MFCD28400261
• CID: 4703374
• Update Time: 2025-07-20

2-Bromo-N-cyclopropyl-4,5-difluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-cyclopropyl-4,5-difluorobenzenesulfonamide
• AM87888
• 2-Bromo-N-cyclopropyl-4,5-difluorobenzenesulfonamide

• MDL： MFCD28400261
• Inchi： 1S/C9H8BrF2NO2S/c10-6-3-7(11)8(12)4-9(6)16(14,15)13-5-1-2-5/h3-5,13H,1-2H2
• InChI Key： UEMJJTKSRBXRKN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1S(NC1CC1)(=O)=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 355
• Topological Polar Surface Area: 54.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-Bromo-N-cyclopropyl-4,5-difluorobenzenesulfonamide

Recent Advances in the Study of 2-Bromo-N-cyclopropyl-4,5-difluorobenzenesulfonamide (CAS: 1704066-92-1)

2-Bromo-N-cyclopropyl-4,5-difluorobenzenesulfonamide (CAS: 1704066-92-1) is a sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bromo-cyclopropyl and difluoro-substituted benzene ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of 2-Bromo-N-cyclopropyl-4,5-difluorobenzenesulfonamide involves a multi-step process, starting with the bromination of 4,5-difluorobenzenesulfonyl chloride, followed by cyclopropylation of the sulfonamide group. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research and development. The compound's structural features, including the electron-withdrawing fluorine atoms and the reactive bromine moiety, contribute to its unique chemical reactivity and biological activity.

Pharmacological studies have revealed that 2-Bromo-N-cyclopropyl-4,5-difluorobenzenesulfonamide exhibits potent inhibitory effects on specific enzyme targets, particularly those involved in inflammatory and oncogenic pathways. For instance, recent in vitro assays demonstrated its ability to selectively inhibit carbonic anhydrase isoforms, which are implicated in various diseases, including cancer and glaucoma. Additionally, the compound has shown moderate activity against bacterial strains, suggesting potential applications in antimicrobial therapy.

Mechanistic investigations have further elucidated the compound's mode of action. Molecular docking studies indicate that 2-Bromo-N-cyclopropyl-4,5-difluorobenzenesulfonamide binds to the active site of target enzymes, disrupting their catalytic activity. The bromine atom and cyclopropyl group play critical roles in stabilizing these interactions, while the difluoro-substituted benzene ring enhances binding affinity. These findings provide a foundation for structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and selectivity.

Despite its promising properties, challenges remain in the development of 2-Bromo-N-cyclopropyl-4,5-difluorobenzenesulfonamide as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further chemical modifications and preclinical testing. Recent efforts have focused on derivatizing the sulfonamide group or introducing additional substituents to improve these pharmacokinetic parameters.

In conclusion, 2-Bromo-N-cyclopropyl-4,5-difluorobenzenesulfonamide (CAS: 1704066-92-1) represents a versatile scaffold with significant potential in drug discovery. Ongoing research aims to expand its therapeutic applications and overcome existing limitations. The compound's unique structural and pharmacological properties make it a valuable subject for future studies in chemical biology and medicinal chemistry.